(E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)-1-[4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C21H19N3O4S/c25-19(6-4-14-3-5-16-18(12-14)28-13-27-16)24-9-7-15(8-10-24)20-22-23-21(29-20)17-2-1-11-26-17/h1-6,11-12,15H,7-10,13H2/b6-4+
• InChI Key: JOYGGSXTOGTJNC-GQCTYLIASA-N
• Canonical SMILES: C1CN(CCC1C2=NN=C(S2)C3=CC=CO3)C(=O)C=CC4=CC5=C(C=C4)OCO5
• Isomeric SMILES: C1CN(CCC1C2=NN=C(S2)C3=CC=CO3)C(=O)/C=C/C4=CC5=C(C=C4)OCO5
• Molecular Formula: C21H19N3O4S
• Molecular Weight: 409.5 g/mol

Description

(E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C21H19N3O4S and its molecular weight is 409.46. The purity is usually 95%.
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Scientific Research Applications

Furan and Benzochalcogenodiazole-Based Multichromic Polymers

Furan and benzochalcogenodiazole derivatives, such as those mentioned in the work by İçli-Özkut et al. (2013), demonstrate the utility of these moieties in developing multichromic polymers through a donor-acceptor-donor approach. These materials exhibit intriguing electrochromic properties, including multicolor display at different redox states and low bandgap energies, indicative of potential applications in smart materials and electronic devices (İçli-Özkut et al., 2013).

Heterocyclic Liquid Crystalline Compounds

Research by Han et al. (2009) on heterocyclic compounds containing 1,3,4-oxadiazole/thiadiazole, furan, and thiophene units underscores the impact of these heterocycles on liquid crystalline properties. The study's findings on the mesophase formation tendencies highlight the importance of geometrical and electronic factors, suggesting applications in liquid crystal displays and optoelectronic devices (Han et al., 2009).